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Compound of Interest

Compound Name: Fura-2 pentapotassium

Cat. No.: B15552966

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fura-2 is a ratiometric fluorescent indicator dye used for the quantification of intracellular
calcium ([Caz*]i). The pentapotassium salt form of Fura-2 is a membrane-impermeant version
of the dye, making it a valuable tool for experiments where precise control over dye
concentration is required and for cell types that are not amenable to loading with the more
common acetoxymethyl (AM) ester form. This document provides detailed application notes
and protocols for loading Fura-2 pentapotassium salt into cells and for the subsequent
measurement of intracellular calcium.

Fura-2's ratiometric nature is a key advantage. It is excited at two different wavelengths
(typically 340 nm and 380 nm), and the ratio of the fluorescence emission at 510 nm is directly
proportional to the intracellular calcium concentration.[1] This ratiometric measurement
minimizes issues such as uneven dye loading, photobleaching, and variations in cell thickness,
leading to more accurate and reliable data.[2][3][4]

Chemical and Physical Properties

A summary of the key properties of Fura-2 pentapotassium salt is provided in the table below.
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Property Value

Molecular Formula C29H22KsN3014

Molecular Weight 831.99 g/mol [1]

Excitation Wavelengths 340 nm (Caz*-bound) and 380 nm (Caz*-free)[1]
Emission Wavelength ~510 nm[1][5]

Dissociation Constant (Kd) ~145 nM (at 22°C, pH 7.2)[5]

Appearance Light yellow solid

Solubility Soluble in aqueous buffers (pH > 6)

Store at -20°C, protected from light.

Reconstituted solutions can be stored at 2-6°C,
Storage ,

protected from light; do not freeze aqueous

solutions.

Loading Protocols for Fura-2 Pentapotassium Salt

As Fura-2 pentapotassium salt is membrane-impermeant, it must be introduced into cells
using physical methods. The three primary methods are microinjection, patch pipette infusion,
and scrape loading.[5] The choice of method depends on the cell type, experimental setup, and
the specific research question.

Signaling Pathway of Intracellular Calcium

Intracellular calcium signaling is a complex process involving the release of Ca?* from
intracellular stores and influx from the extracellular space. Fura-2 allows for the monitoring of
these changes in response to various stimuli.
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Caption: Intracellular calcium signaling pathway.

Microinjection

Microinjection is a precise method for delivering Fura-2 pentapotassium salt into single cells,
making it ideal for experiments requiring accurate control of the intracellular dye concentration.

Experimental Workflow for Microinjection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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